Cas no 2229346-72-7 (4-chloro-1-methyl-1H-imidazole-5-carbothioamide)

• Product Name: 4-chloro-1-methyl-1H-imidazole-5-carbothioamide
• CAS No: 2229346-72-7
• MF: C₅H₆ClN₃S
• MW: 175.639237880707
• CID: 5827169
• PubChem ID: 165683597
• Update Time: 2025-10-29

4-chloro-1-methyl-1H-imidazole-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methyl-1H-imidazole-5-carbothioamide
• 2229346-72-7
• EN300-1996102

• Inchi： 1S/C5H6ClN3S/c1-9-2-8-4(6)3(9)5(7)10/h2H,1H3,(H2,7,10)
• InChI Key： ZPSKCOJUUWECKW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=S)N(C)C=N1

Computed Properties

• Exact Mass: 174.9970961g/mol
• Monoisotopic Mass: 174.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.9Ų

Additional information on 4-chloro-1-methyl-1H-imidazole-5-carbothioamide

Comprehensive Overview of 4-chloro-1-methyl-1H-imidazole-5-carbothioamide (CAS No. 2229346-72-7): Properties, Applications, and Industry Insights

4-chloro-1-methyl-1H-imidazole-5-carbothioamide (CAS No. 2229346-72-7) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a derivative of imidazole, this compound features a chloro-substituted ring and a carbothioamide functional group, which contribute to its reactivity and potential applications. The methyl group at the 1-position enhances its stability, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing demand for imidazole-based compounds in drug discovery, particularly for targeting enzyme inhibition and antimicrobial activity. Researchers are exploring 4-chloro-1-methyl-1H-imidazole-5-carbothioamide as a precursor for developing novel small-molecule therapeutics, aligning with trends in personalized medicine and structure-activity relationship (SAR) optimization. Its thioamide moiety also opens avenues for metal coordination chemistry, relevant to catalysis and material science.

From an industrial perspective, the compound’s synthesis involves multi-step organic reactions, often requiring precise control of temperature and reagent stoichiometry. Manufacturers emphasize high-purity batches (≥98%) to meet the stringent requirements of pharmaceutical intermediates. Analytical techniques like HPLC and NMR spectroscopy are critical for quality assurance, addressing the industry’s focus on Good Manufacturing Practices (GMP).

Environmental and regulatory considerations are paramount. While 4-chloro-1-methyl-1H-imidazole-5-carbothioamide is not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The compound’s biodegradability and ecotoxicological profile are under evaluation, reflecting the broader shift toward green chemistry principles in chemical production.

Market analysts note rising interest in custom synthesis services for this compound, driven by R&D investments in orphan drugs and niche agrochemicals. Patent filings related to imidazole-5-carbothioamide derivatives have surged, particularly in the U.S. and EU, underscoring its commercial potential. For researchers, accessing reliable CAS No. 2229346-72-7 suppliers with documented COA (Certificate of Analysis) remains a priority.

In summary, 4-chloro-1-methyl-1H-imidazole-5-carbothioamide exemplifies the convergence of innovation and practicality in modern chemistry. Its versatility positions it as a key player in advancing targeted drug delivery systems and sustainable crop protection solutions, while ongoing studies continue to unravel its full potential.